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Compound of Interest

Compound Name: (1H-Pyrrol-2-YL)methanamine

Cat. No.: B1278767

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for (1H-
Pyrrol-2-YL)methanamine. The information is intended to support laboratory personnel in
minimizing risks and ensuring a safe working environment.

Hazard Identification and Classification

(1H-Pyrrol-2-YL)methanamine is classified as a corrosive substance.[1] According to the
Globally Harmonized System of Classification and Labelling of Chemicals (GHS), it causes
severe skin burns and eye damage.[1]

GHS Classification:
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Physical and Chemical Properties
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A summary of the known physical and chemical properties of (1H-Pyrrol-2-YL)methanamine
is provided below.

Property Value Source

Molecular Formula C5H8N2 ChemBK][2], PubChem][3]
Molar Mass 96.13 g/mol ChemBK][2], PubChem][3]
Density 1.064 g/cm3 (at 18 °C) ChemBK]|2]

Boiling Point 96 °C (at 8 Torr) ChemBK]|2]

pKa 17.47 + 0.50 (Predicted) ChemBK]|2]

Toxicological Information

Detailed toxicological data for (1H-Pyrrol-2-YL)methanamine is limited. The primary health
hazard is its corrosive nature.

Toxicity Data Value

Acute Oral Toxicity (LD50) Not available

Acute Dermal Toxicity (LD50) Not available

Acute Inhalation Toxicity (LC50) Not available

Routes of Exposure: Inhalation, eye contact, skin contact, ingestion.

Eye contact may cause redness, pain, or severe
damage. Inhalation can lead to irritation of the
lungs and respiratory system. Skin contact
Symptoms of Exposure: o ] ] o
results in inflammation, characterized by itching,
scaling, reddening, or blistering. Overexposure

may lead to serious illness or death.

Occupational Exposure Limits
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There are currently no established occupational exposure limits (e.g., OSHA PEL, NIOSH REL,
ACGIH TLV) for (1H-Pyrrol-2-YL)methanamine. Therefore, exposure should be minimized to
the lowest achievable level through the use of engineering controls and personal protective
equipment.

Safe Handling and Storage
5.1. Engineering Controls:

e Work with (1H-Pyrrol-2-YL)methanamine should be conducted in a well-ventilated area,
preferably within a certified chemical fume hood.

» Facilities must be equipped with an eyewash station and a safety shower in the immediate
vicinity of the handling area.

5.2. Personal Protective Equipment (PPE): A comprehensive PPE strategy is essential to
prevent skin and eye contact, inhalation, and ingestion.
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PPE Category

Item

Specifications and Usage

Eye and Face Protection

Safety Goggles or Face Shield

Chemical splash goggles are
mandatory. A face shield
should be worn in conjunction
with goggles when there is a

significant risk of splashing.

Hand Protection

Chemical-Resistant Gloves

Nitrile or neoprene gloves are
recommended. Inspect gloves
for any signs of degradation or
punctures before each use and
replace them immediately if

compromised.

Body Protection

Laboratory Coat or Chemical-

Resistant Apron

A flame-retardant lab coat
should be worn. For larger
quantities or operations with a
higher risk of splashing, a
chemical-resistant apron over

the lab coat is advised.

Respiratory Protection

Fume Hood or Respirator

All' handling should be
performed in a chemical fume
hood. If a fume hood is not
available or insufficient, a
NIOSH-approved respirator
with appropriate cartridges for
organic vapors should be

used.

5.3. General Handling Precautions:

e Avoid contact with skin, eyes, and clothing.

e Do not breathe fumes or vapors.

e Wash hands thoroughly after handling.
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e Do not eat, drink, or smoke in areas where the chemical is handled.

o Keep containers tightly closed when not in use.

e Minimize dust generation and accumulation.

5.4. Storage:

o Store in a tightly-closed container in a cool, dry, and well-ventilated area.

o Keep away from incompatible substances, such as strong oxidizing agents.
o Store away from sources of ignition.

First Aid Measures

Immediate action is required in case of exposure.
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Exposure Route

First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is
difficult or has stopped, provide artificial
respiration or oxygen. Seek immediate medical

attention.

Skin Contact

Immediately flush the skin with plenty of running
water for at least 15 minutes while removing all
contaminated clothing and shoes. Seek
immediate medical attention. Wash

contaminated clothing before reuse.

Eye Contact

Immediately flush the eyes with large amounts
of running water for at least 15 minutes, holding
the eyelids open. Remove contact lenses if
present and easy to do. Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. Rinse the mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.

Accidental Release and Firefighting Measures

7.1. Accidental Release: In the event of a spill, follow the established emergency procedures.

o Personal Precautions: Wear appropriate personal protective equipment (see Section 5.2)

and keep unprotected personnel away.

« Environmental Precautions: Prevent the material from entering drains, waterways, or soil.

o Containment and Cleanup: For small spills, absorb the material with an inert, non-

combustible absorbent material (e.g., sand, earth, vermiculite). For larger spills, dike the

area to contain the spill. Collect the absorbed material and place it into a suitable, labeled

container for disposal.

7.2. Firefighting:
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o Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-
resistant foam.

e Specific Hazards: During a fire, irritating and highly toxic gases, such as carbon oxides and
nitrogen oxides, may be generated by thermal decomposition or combustion.

o Protective Equipment for Firefighters: Firefighters should wear a self-contained breathing
apparatus (SCBA) and full protective gear.

Experimental Protocols: General Best Practices for
Handling Air-Sensitive Amines

While specific experimental protocols for (1H-Pyrrol-2-YL)methanamine are not publicly
available, the following general best practices for handling air-sensitive amines should be
followed to minimize decomposition and ensure safety. Many amines are sensitive to air and
moisture.

Use of Inert Atmospheres: All manipulations should be carried out under an inert atmosphere
(e.g., nitrogen or argon). This can be achieved using a glove box or Schilenk line techniques.

o Dry Glassware and Solvents: All glassware must be thoroughly dried in an oven and cooled
under a stream of inert gas before use. Solvents should be dried using appropriate methods
and stored over molecular sieves or other drying agents.

e Syringe and Cannula Techniques: Use gas-tight syringes and stainless-steel cannulas for
transferring the liquid amine to prevent exposure to the atmosphere.

o Septa and Sealing: Use rubber septa to seal reaction vessels and reagent bottles. Ensure
septa are in good condition and provide a proper seal.

e Quenching and Work-up: After the reaction is complete, carefully quench any unreacted
amine. The quenching procedure should be chosen based on the reactivity of the specific
amine and the reaction scale.

Waste Disposal
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Dispose of (1H-Pyrrol-2-YL)methanamine and any contaminated materials in accordance with
all applicable local, state, and federal regulations. Do not dispose of it down the drain.
Contaminated materials such as gloves, absorbent pads, and empty containers should be
treated as hazardous waste.

Visualization of Spill Response Workflow

The following diagram illustrates a logical workflow for responding to a chemical spill of (1H-
Pyrrol-2-YL)methanamine.

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://www.benchchem.com/product/b1278767?utm_src=pdf-body
https://www.benchchem.com/product/b1278767?utm_src=pdf-body
https://www.benchchem.com/product/b1278767?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278767?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Chemical Spill Occurs

Assess the Situation
(Size, Location, Immediate Danger)

Immediate Danger

Evacuate Immediate Area
Alert Others

If safe to proceed

Don Appropriate PPE

Contain the Spill
(Use absorbents, dikes)

Neutralize if Safe and Appropriate
(Follow specific procedure)

Clean Up Spill
(Collect absorbed material)

Decontaminate Area and Equipment

Dispose of Waste
(Follow hazardous waste procedures)

Report the Incident
(Supervisor, Safety Officer)

End of Response

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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